Cas no 115941-55-4 (Adenosine,2'-bromo-2',3'-dideoxy- (9CI))

• Product Name: Adenosine,2'-bromo-2',3'-dideoxy- (9CI)
• CAS No: 115941-55-4
• MF: C₁₀H₁₂BrN₅O₂
• MW: 314.138580322266
• CID: 178839
• PubChem ID: 451874
• Update Time: 2025-04-19

Adenosine,2'-bromo-2',3'-dideoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine,2'-bromo-2',3'-dideoxy- (9CI)
• [(2S,4R,5R)-5-(6-aminopurin-9-yl)-4-bromooxolan-2-yl]methanol
• Adenosine, 2'-bromo-2',3'-dideoxy-
• [(2S,4R,5R)-5-(6-aminopurin-9-yl)-4-bromo-tetrahydrofuran-2-yl]methanol
• ((2S,4R,5R)-5-(6-Amino-9H-purin-9-yl)-4-bromotetrahydrofuran-2-yl)methanol
• 115941-55-4
• 2'-BrddA erythro
• 2'-Bromo-2',3'-dideoxyadenosine erythro
• DTXSID30151236

• Inchi： 1S/C10H12BrN5O2/c11-6-1-5(2-17)18-10(6)16-4-15-7-8(12)13-3-14-9(7)16/h3-6,10,17H,1-2H2,(H2,12,13,14)/t5-,6+,10+/m0/s1
• InChI Key： FPZFSLXDWDTIOO-BAJZRUMYSA-N
• SMILES： Br[C@@H]1C[C@@H](CO)O[C@H]1N1C=NC2C(N)=NC=NC1=2

Computed Properties

• Exact Mass: 313.01756
• Monoisotopic Mass: 313.01744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 99.1Ų

Experimental Properties

• PSA: 99.08

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 2',3'-dideoxyribonucleosides